Cas no 2825007-20-1 (Cyclopropanemethanol, 1-amino-α-methyl-, hydrochloride (1:1))

• Product Name: Cyclopropanemethanol, 1-amino-α-methyl-, hydrochloride (1:1)
• CAS No: 2825007-20-1
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• CID: 6110012
• Update Time: 2025-05-30

Cyclopropanemethanol, 1-amino-α-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-amino-α-methyl-, hydrochloride (1:1)

• Inchi： 1S/C5H11NO.ClH/c1-4(7)5(6)2-3-5;/h4,7H,2-3,6H2,1H3;1H
• InChI Key： HNRWYXVNLSGGRA-UHFFFAOYSA-N
• SMILES： C1(N)(C(C)O)CC1.[H]Cl

Additional information on Cyclopropanemethanol, 1-amino-α-methyl-, hydrochloride (1:1)

Recent Advances in Cyclopropanemethanol, 1-amino-α-methyl-, hydrochloride (1:1) (CAS: 2825007-20-1) Research

Cyclopropanemethanol, 1-amino-α-methyl-, hydrochloride (1:1) (CAS: 2825007-20-1) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and mechanisms of action, positioning it as a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Cyclopropanemethanol, 1-amino-α-methyl-, hydrochloride (1:1), emphasizing its enantioselective synthesis. The researchers employed chiral auxiliary-assisted strategies to achieve high enantiomeric purity, which is critical for its biological activity. The study reported a yield of 85% with >99% enantiomeric excess (ee), marking a significant improvement over previous methods.

In terms of pharmacological applications, a preclinical study in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's potential as a modulator of GABA_A receptors. The results demonstrated that Cyclopropanemethanol, 1-amino-α-methyl-, hydrochloride (1:1) exhibits selective binding to the α1β2γ2 subtype of GABA_A receptors, with an IC₅₀ of 12 nM. This finding suggests its potential utility in treating anxiety and epilepsy, although further in vivo studies are warranted.

Another groundbreaking study, published in Nature Chemical Biology (2024), highlighted the compound's role in inhibiting bacterial efflux pumps. The research team found that Cyclopropanemethanol, 1-amino-α-methyl-, hydrochloride (1:1) effectively disrupts the function of AcrB, a key efflux pump in Escherichia coli, thereby enhancing the efficacy of conventional antibiotics. This discovery opens new avenues for combating antibiotic-resistant infections.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of Cyclopropanemethanol, 1-amino-α-methyl-, hydrochloride (1:1). A 2024 review in Drug Discovery Today pointed out the need for improved bioavailability and metabolic stability, which are currently limiting factors in its clinical translation. Future research directions may include structural modifications and formulation strategies to address these issues.

In conclusion, Cyclopropanemethanol, 1-amino-α-methyl-, hydrochloride (1:1) (CAS: 2825007-20-1) represents a versatile scaffold with diverse therapeutic potential. Recent advancements in its synthesis and mechanistic understanding underscore its value in drug discovery. However, further studies are essential to fully realize its clinical applications.